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[Ir(dFOMeppy)2-(5,5'-dCF3bpy)] PF6, 95%

Name: [Ir(dFOMeppy)2-(5,5'-dCF3bpy)] PF6, 95%
Brand: Smolecule
SKU: S6576837
Rating: 5 (7 reviews)

Catalog No.

S6576837

CAS No.

2307271-69-6

M.F

C36H22F16IrN4O2P-

M. Wt

1069.7 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6. Applications
7. Interaction Studies
8. Similar Compounds
9. Specification
10. Others

General Information

CAS Number

2307271-69-6

Product Name

[Ir(dFOMeppy)2-(5,5'-dCF3bpy)] PF6, 95%

Molecular Formula

C36H22F16IrN4O2P-

Molecular Weight

1069.7 g/mol

InChI

InChI=1S/C12H6F6N2.2C12H8F2NO.F6P.Ir/c13-11(14,15)7-1-3-9(19-5-7)10-4-2-8(6-20-10)12(16,17)18;2*1-16-9-3-5-12(15-7-9)10-4-2-8(13)6-11(10)14;1-7(2,3,4,5)6;/h1-6H;2*2-3,5-7H,1H3;;/q;;;-1;

InChI Key

FTQUCJZXFAEZEC-UHFFFAOYSA-N

SMILES

COC1=CN=C(C=C1)C2=C=CC(=C[C]2F)F.COC1=CN=C(C=C1)C2=C=CC(=C[C]2F)F.C1=CC(=NC=C1C(F)(F)F)C2=NC=C(C=C2)C(F)(F)F.F[P-](F)(F)(F)(F)F.[Ir]

Canonical SMILES

COC1=CN=C(C=C1)C2=C=CC(=C[C]2F)F.COC1=CN=C(C=C1)C2=C=CC(=C[C]2F)F.C1=CC(=NC=C1C(F)(F)F)C2=NC=C(C=C2)C(F)(F)F.F[P-](F)(F)(F)(F)F.[Ir]

Scientific Research Applications

Light-emitting properties
Research suggests that [Ir(dFOMeppy)2-(5,5'-dCF3bpy)] PF6 can emit light when excited by electricity. Iridium complexes are a class of materials known for their interesting photophysical properties, including phosphorescence. Phosphorescence is a type of luminescence where a material emits light after being exposed to a light source .
Device applications
Due to its light-emitting properties, researchers are investigating [Ir(dFOMeppy)2-(5,5'-dCF3bpy)] PF6 for potential applications in LEDs and OLEDs. LEDs and OLEDs are types of electronic devices that convert electricity into light.

The compound [Ir(dFOMeppy)2-(5,5'-dCF3bpy)]PF6 is a complex organometallic compound featuring iridium as the central metal. Its full chemical name includes two distinct ligands: dFOMeppy, which is a derivative of 2-(4,6-difluorophenyl)-4-methylpyridine, and 5,5'-dCF3bpy, a difluorinated bipyridine. This compound is characterized by its high stability and solubility in organic solvents, making it suitable for various applications in synthetic chemistry and materials science. The molecular formula is $C_{36}H_{22}F_{16}IrN_{4}O_{2}P$ , with a molecular weight of approximately 1069.75 g/mol .

Chemical Reactions

Involving [Ir(dFOMeppy)2-(5,5'-dCF3bpy)]PF6 include its role as a photocatalyst in synthetic transformations. It has been shown to facilitate the trifluoromethylation of various substrates under light irradiation, which is significant for the development of fluorinated compounds in pharmaceuticals and agrochemicals. Additionally, it can participate in photoredox reactions, enabling the formation of carbon-carbon bonds and other functional group transformations .

Synthesis Methods

The synthesis of [Ir(dFOMeppy)2-(5,5'-dCF3bpy)]PF6 typically involves several key steps:

Preparation of Ligands: The ligands dFOMeppy and 5,5'-dCF3bpy are synthesized separately through established organic synthesis techniques.
Complex Formation: The iridium precursor is reacted with the prepared ligands under controlled conditions (often in an inert atmosphere) to form the final complex.
Anion Exchange: The resulting complex is treated with hexafluorophosphate to obtain the PF6 salt form, enhancing its stability and solubility in organic solvents.

This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product .

Applications

[Ir(dFOMeppy)2-(5,5'-dCF3bpy)]PF6IridiumdFOMeppy, 5,5'-dCF3bpyPhotocatalysis, Phototherapy[Ir(ppy)2(bpy)]PF6Iridiumppy (phenylpyridine), bpy (bipyridine)Photocatalysis[Ir(dFCF3ppy)2(bpy)]PF6IridiumdFCF3ppy (difluorinated phenylpyridine), bpyPhotocatalysis[Ru(bpy)3]Cl2Rutheniumbpy (bipyridine)Photochemistry

The uniqueness of [Ir(dFOMeppy)2-(5,5'-dCF3bpy)]PF6 lies in its specific ligand combination that enhances its stability and catalytic efficiency compared to other similar compounds. This makes it particularly valuable for applications requiring robust photocatalytic performance under light activation .

Interaction Studies

Interaction studies involving [Ir(dFOMeppy)2-(5,5'-dCF3bpy)]PF6 have focused on its behavior in different chemical environments and with various substrates. These studies often employ spectroscopic techniques to investigate how the compound interacts with light and other chemical species. Understanding these interactions is crucial for optimizing its use as a photocatalyst and for exploring its biological effects when used in therapeutic contexts .

Similar Compounds

Similar compounds to [Ir(dFOMeppy)2-(5,5'-dCF3bpy)]PF6 include:

[Ir(ppy)2(bpy)]PF6: This compound features different ligands but shares similar properties as a photocatalyst.
[Ir(dFCF3ppy)2(bpy)]PF6: A close structural analog that also exhibits photocatalytic activity.
[Ru(bpy)3]Cl2: While based on ruthenium instead of iridium, this compound is widely studied for its photochemical properties.

Comparison Table

Compound Name	Metal	Ligands	Key Specification Hydrogen Bond Acceptor Count 23 Exact Mass 1070.08541 g/mol Monoisotopic Mass 1070.08541 g/mol Heavy Atom Count 60 Others Dates Modify: 2023-11-23 Inquiry Online * Please note that we will only send quotations to valid professional email addresses. 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[Ir(dFOMeppy)2-(5,5'-dCF3bpy)] PF6, 95%

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Molecular Weight

InChI

InChI Key

SMILES

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Light-emitting properties

Device applications

Comparison Table

Hydrogen Bond Acceptor Count

Exact Mass

Monoisotopic Mass

Heavy Atom Count

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